Cas no 42039-81-6 (5-ethyldihydro-2-thioxopyrimidine-4,6(1H,5H)-dione)

• Product Name: 5-ethyldihydro-2-thioxopyrimidine-4,6(1H,5H)-dione
• CAS No: 42039-81-6
• MF: C₆H₈N₂O₂S
• MW: 172.204919815063
• CID: 927704
• PubChem ID: 1540619
• Update Time: 2025-04-19

5-ethyldihydro-2-thioxopyrimidine-4,6(1H,5H)-dione Chemical and Physical Properties

Names and Identifiers

• 5-ethyldihydro-2-thioxopyrimidine-4,6(1H,5H)-dione
• 5-Ethyldihydro-2-thioxo-4,6(1H,5H)-pyrimidinedione
• 5-ethyl-2-sulfanylidene-1,3-diazinane-4,6-dione
• 42039-81-6
• 5-Ethyl-2-thiobarbituric acid
• ethyl-2 thiobarbiturate
• UNII-3778W2S49S
• 4,6(1H,5H)-Pyrimidinedione, 5-ethyldihydro-2-thioxo-
• DTXSID0068363
• NS00031091
• EINECS 255-636-3
• SCHEMBL11168067
• 5-ETHYLDIHYDRO-2-THIOXO-4,6(1H,5H)-PYRIMIDINEDIONE (ACI)
• 3778W2S49S
• BARBITURIC ACID, 5-ETHYL-2-THIO-
• BILGEDJBYOAIMI-UHFFFAOYSA-N

• Inchi： 1S/C6H8N2O2S/c1-2-3-4(9)7-6(11)8-5(3)10/h3H,2H2,1H3,(H2,7,8,9,10,11)
• InChI Key： BILGEDJBYOAIMI-UHFFFAOYSA-N
• SMILES： S=C1NC(C(C(N1)=O)CC)=O

Computed Properties

• Exact Mass: 172.030648
• Monoisotopic Mass: 172.030648
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 90.3

Experimental Properties

• Density: 1.37
• Refractive Index: 1.593